Cas no 867041-87-0 (N-(2E,5Z)-3-ethyl-4-oxo-5-(thiophen-2-yl)methylidene-1,3-thiazolidin-2-ylidene-4-methylbenzene-1-sulfonamide)

• Product Name: N-(2E,5Z)-3-ethyl-4-oxo-5-(thiophen-2-yl)methylidene-1,3-thiazolidin-2-ylidene-4-methylbenzene-1-sulfonamide
• CAS No: 867041-87-0
• Molecular Formula: C₁₇H₁₆N₂O₃S₃
• Molecular Weight: 392.515540122986
• CID: 6616289
• PubChem ID: 5640593

N-(2E,5Z)-3-ethyl-4-oxo-5-(thiophen-2-yl)methylidene-1,3-thiazolidin-2-ylidene-4-methylbenzene-1-sulfonamide Properties

Names and Identifiers

• (NE)-N-[(5Z)-3-ethyl-4-oxo-5-(thiophen-2-ylmethylidene)-1,3-thiazolidin-2-ylidene]-4-methylbenzenesulfonamide
• F1628-0083
• SR-01000013731
• (E)-N-((Z)-3-ethyl-4-oxo-5-(thiophen-2-ylmethylene)thiazolidin-2-ylidene)-4-methylbenzenesulfonamide
• 867041-87-0
• N-[(2E,5Z)-3-ethyl-4-oxo-5-[(thiophen-2-yl)methylidene]-1,3-thiazolidin-2-ylidene]-4-methylbenzene-1-sulfonamide
• Z57602672
• SR-01000013731-1
• AKOS002218582

• InChIKey： HYCFNKMHCQYCBC-XVZOTVTFSA-N
• Inchi： 1S/C17H16N2O3S3/c1-3-19-16(20)15(11-13-5-4-10-23-13)24-17(19)18-25(21,22)14-8-6-12(2)7-9-14/h4-11H,3H2,1-2H3/b15-11-,18-17+
• SMILES： S(C1C=CC(C)=CC=1)(/N=C1\N(C(/C(=C/C2=CC=CS2)/S\1)=O)CC)(=O)=O

Computed Properties

• Exact Mass: 392.03230590g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 4
• Monoisotopic Mass: 392.03230590g/mol
• Heavy Atom Count: 25
• Complexity: 674
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.2
• Topological Polar Surface Area: 129Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides